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Compound of Interest

Compound Name: Benzoguanamine

Cat. No.: B160333

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzoguanamine, a versatile
chemical compound with significant applications in industrial manufacturing and as a scaffold
for drug discovery. This document details its chemical and physical properties, provides
established experimental protocols for its synthesis, and explores the pharmacological potential
of its derivatives.

Core Properties of Benzoguanamine

Benzoguanamine, with the CAS Number 91-76-9, is a white crystalline powder.[1][2] It is a
member of the triazine family of organic compounds, structurally related to melamine with one
amino group substituted by a phenyl group.[1][3][4] This substitution imparts distinct properties
that are leveraged in its various applications. Benzoguanamine is sparingly soluble in water
but soluble in organic solvents like ethanol and acetone.[5][6]

Synonyms and Chemical Identifiers

For clarity and comprehensive database searching, a list of synonyms and identifiers for
benzoguanamine is provided below.
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Identifier Type Value

CAS Number 91-76-9[1][4][5][71[8][°]

IUPAC Name 6-Phenyl-1,3,5-triazine-2,4-diamine[1][4]
Molecular Formula CoHoNs[1][2][3][4][7]

2,4-Diamino-6-phenyl-s-triazine, 4,6-Diamino-2-
Synonyms - .
phenyl-s-triazine, Benzoguanimine[1][4][5]

Physicochemical Data

The key physicochemical properties of benzoguanamine are summarized in the following
table for easy reference.

Property Value

Molar Mass 187.206 g-mol~11][3]

Melting Point 224-228 °C[1][2][3]

Density 1.42 g/lcm3[3]

Water Solubility 320 mg/L at 25°C[8]
Appearance White crystalline powder[1][2]

Synthesis of Benzoguanamine and its Derivatives

The primary industrial synthesis of benzoguanamine involves the condensation of benzonitrile
with dicyandiamide.[1][10] Furthermore, benzoguanamine serves as a precursor for the
synthesis of various resins, a process that involves its reaction with formaldehyde.

Experimental Protocol 1: Synthesis of Benzoguanamine

This protocol is adapted from a well-established procedure for the synthesis of
benzoguanamine.[3]

Materials:
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Benzonitrile

Dicyandiamide

Potassium hydroxide (85% KOH)

Methyl Cellosolve

Procedure:

Dissolve 5 grams of 85% potassium hydroxide in 100 ml of methyl Cellosolve in a 500-ml
flask equipped with a mechanical stirrer, reflux condenser, and a heating mantle.[3]

e Add 50.4 g (0.6 mole) of dicyandiamide and 50 g (0.48 mole) of benzonitrile to the flask.[3]

o Heat the mixture while stirring. An exothermic reaction will commence when the temperature
reaches 90-110°C, leading to the precipitation of a white solid. The refluxing solvent helps to
control the reaction's vigor.[3]

e Once the exothermic reaction subsides, continue to stir and reflux the mixture for 5 hours to
ensure the reaction goes to completion.[3]

e Cool the mixture and filter to collect the product.[3]
e Wash the collected solid by suspending it in hot water, followed by filtration and drying.[3]

o The expected yield is between 68—79 g (75-87%).[3]

Experimental Protocol 2: Synthesis of Butylated
Benzoguanamine-Formaldehyde Resin

This protocol outlines the synthesis of a butylated benzoguanamine-formaldehyde resin,
commonly used in surface coatings.[1]

Materials:

e Benzoguanamine
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o Formalin (37% formaldehyde solution)
e n-Butanol

e Hydrochloric acid

Procedure:

e In areaction vessel, heat 1 mole of benzoguanamine with 3 moles of formaldehyde (from
formalin) at a pH of 8.3 and a temperature of 70-80°C until the benzoguanamine is
completely dissolved.[1]

e Add 9 moles of n-butanol and a small quantity of hydrochloric acid to the solution.[1]

« Distill the mixture to remove water azeotropically until the removal of water is complete.[1]

Applications of Benzoguanamine

Benzoguanamine is a crucial raw material in the polymer industry, primarily for the
manufacture of thermosetting resins.[1] These resins, particularly benzoguanamine-
formaldehyde resins, are known for their excellent hardness, chemical resistance, and gloss,
making them suitable for use in coatings, laminates, and molding compounds.[11] Specifically,
they are used as cross-linking agents for alkyd and acrylic resins to enhance their thermoset
properties.[1][2]

Pharmacological Potential of Benzoguanamine
Derivatives

While benzoguanamine itself is mainly an industrial chemical, its derivatives have garnered
interest in the field of drug development for their potential therapeutic activities. Research has
indicated that certain derivatives of benzoguanamine exhibit anti-ulcerative, anticancer, and
antimicrobial properties.

Anticancer Activity and Apoptosis Induction

The anticancer mechanism of some benzoguanamine derivatives is linked to the induction of
apoptosis, or programmed cell death.[1] Studies on related s-triazine derivatives have shown
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that they can trigger apoptosis in cancer cells through the activation of caspases, which are key
enzymes in the apoptotic pathway.[1] The activation of initiator caspases, such as caspase-8
and caspase-9, leads to a cascade of events culminating in the activation of executioner
caspases, like caspase-3, which then dismantle the cell.

Visualizing Chemical and Biological Pathways

To further elucidate the processes involving benzoguanamine, the following diagrams,
generated using Graphviz, illustrate both a key synthesis workflow and a representative
biological pathway influenced by its derivatives.

Benzoguanamine Synthesis Workflow
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Caption: Workflow for the synthesis of benzoguanamine.
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Caption: Apoptotic signaling pathway initiated by benzoguanamine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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